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Compound of Interest

Compound Name: lodine-125

Cat. No.: B085253

For researchers, scientists, and drug development professionals, the safe handling and
disposal of radioactive materials like lodine-125 are paramount. Adherence to strict protocols
not only ensures the safety of laboratory personnel but also maintains regulatory compliance
and environmental protection. This guide provides essential, step-by-step information for the
proper disposal of lodine-125 waste, helping you manage your laboratory's radiological safety
with confidence.

Key Disposal Principles for lodine-125

Radioactive waste disposal is strictly regulated, and it is illegal to dispose of it in regular trash
or down the drain without specific authorization.[1] All radioactive waste must be carefully
segregated, labeled, and transferred to your institution's Environmental Health & Safety
(EH&S) department for final disposal.[1]

Segregation is Critical:

» By Isotope: lodine-125 waste must be kept separate from other isotopes, especially those
with significantly different half-lives. For example, 1-125 and P-32 waste should have their
own designated containers.[2]

e By Form: Waste must be separated by its physical form: dry solids, liquids, sharps, and
biological materials.[3][4]

Quantitative Data Summary
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The following tables provide key quantitative data relevant to the handling and disposal of

lodine-125.

Radiological Data

Value

Physical Half-Life

60.14 days[5]

Primary Emissions

Gamma (35.5 keV), X-ray (27 keV)[5]

Annual Limit on Intake (ALI) - Inhalation

60 pCi[6]

Annual Limit on Intake (ALI) - Ingestion

40 uCi[6]

Critical Organ

Thyroid Gland[5][7]

Waste Segregation & Disposal Pathways

Guidelines

Solid Wastes

Onsite Decay-in-Storage Program[6]

Liquid Scintillation Wastes

Off-Site Radioactive Waste Disposal Program[6]

Aqueous Liquid Wastes

Sewer Disposal Program (if authorized and
within limits)[6]

Laboratory Sewer Disposal Limit for [-125

0.03 mCi per month (institutional limits may

vary)[6]

Detailed Protocol for lodine-125 Waste Disposal

This protocol outlines the step-by-step procedures for the safe segregation, packaging, and

disposal of common forms of lodine-125 waste generated in a laboratory setting.

Part 1: Waste Segregation and Container Preparation

o Designate a Waste Area: Establish a specific, clearly marked area in the lab for radioactive

waste storage.[1] This area should be equipped with appropriate shielding, such as lead foll

or sheets, especially when dealing with millicurie quantities of 1-125.[6]

o Use Proper Containers: Obtain appropriate waste containers from your institution's EH&S

department.[8]
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o Dry Solid Waste: Use cardboard boxes lined with a yellow plastic bag specifically for
iodine-contaminated waste.[1]

o Liquid Waste: Use designated carboys for aqueous and non-aqueous liquids. Always
place liquid waste containers in secondary containment to prevent spills.[1][8]

o Sharps: Use puncture-resistant containers specifically designed for radioactive sharps.[9]

o Scintillation Vials: Place vials upright in flats or in sealed, clear plastic bags within a lined
drum.[3]

o Label Containers Immediately: Attach a "Caution - Radioactive Material" tag to each
container as soon as the first piece of waste is added.[1][2] The tag must include:

[e]

Principal Investigator's Name

[e]

Building and Room Number

o

Isotope (lodine-125)

[¢]

Estimated Activity and Date

Part 2: Managing Different Waste Streams

A. Dry Solid Waste (Gloves, Bench Paper, Tubes)

e Segregation: Place only I-125 contaminated dry solids into the designated lined box. Do not
include liquids, lead shielding, or sharps.[3]

o Packaging: When the bag is full, seal it with tape. Seal the outer box securely.[3]
o Storage: Move the sealed container to the designated radioactive waste storage area.
B. Liquid Waste (Aqueous Buffers, etc.)

o Segregation: Keep 1-125 liquid waste separate from other isotopes and separate aqueous
from non-aqueous solutions where possible.[1]
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o Collection: Add liquid waste to the appropriate, labeled carboy within secondary containment.
Do not add solid items like pipette tips to liquid waste containers.[1]

o Closure: Keep the container closed except when adding waste.[1]

o Sewer Disposal (If Authorized):

[¢]

Only dispose of readily soluble or dispersible 1-125 waste via designated and posted sinks.
[10]

[¢]

Do not exceed the monthly disposal limits set by your institution and regulations.[6][10]

[¢]

Flush the sink with copious amounts of water during and after disposal.[11]

[e]

Maintain a detailed log of all sewer disposals.[10][11]
C. Sharps Waste (Needles, Pipettes, Contaminated Glass)

o Containerization: Place all I-125 contaminated sharps directly into a designated radioactive
sharps container.[9]

o Closure: Do not overfill the container. When it is three-quarters full, close and lock the
container.

o Storage: Place the sealed sharps container in the radioactive waste storage area.
D. Animal Carcasses and Biological Waste

e Packaging: Bag carcasses and tissues in double clear plastic bags with sufficient absorbent
material.[1]

e Labeling: Attach a hazardous waste tag, noting any additional biological hazards.[1]

o Storage: Keep this waste frozen or refrigerated until collection by EH&S.[1]

Part 3: Decay-in-Storage (DIS)

Due to its relatively short half-life of 60 days, lodine-125 waste is often managed through
decay-in-storage.[12]
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o Storage: EH&S will store the collected waste for at least 10 half-lives (approximately 600
days or about two years for 1-125).[12][13]

e Survey: After the decay period, the waste is monitored to ensure its radioactivity is
indistinguishable from background radiation.

o Disposal: Once confirmed to be non-radioactive, the waste can be disposed of as regular
waste (e.g., biohazardous or chemical waste, as appropriate). Radiation labels must be
defaced or removed before final disposal.[9][10]

Part 4: Requesting Waste Collection

o Complete Paperwork: Fill out your institution's hazardous waste collection request form,
ensuring all information on the container tags is accurate and complete.[1][8]

e Schedule Pickup: Submit the request to EH&S to schedule a waste pickup.[1][2]

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps and decision points in the proper disposal of
lodine-125 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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